Cas no 1354018-60-2 ((S)-1-(6-Ethoxy-2-(methylthio)pyrimidin-4-yl)pyrrolidin-3-ol)

(S)-1-(6-Ethoxy-2-(methylthio)pyrimidin-4-yl)pyrrolidin-3-ol is a chiral pyrimidine derivative with potential applications in pharmaceutical and agrochemical research. Its structure features a pyrrolidin-3-ol moiety linked to a substituted pyrimidine ring, offering versatility in synthetic modifications. The ethoxy and methylthio substituents enhance its reactivity and selectivity, making it a valuable intermediate for designing biologically active compounds. The stereocenter at the pyrrolidine ring allows for enantioselective synthesis, which is critical in drug development. This compound exhibits stability under standard conditions, facilitating handling and storage. Its well-defined molecular architecture supports precise structure-activity relationship studies, particularly in the development of kinase inhibitors or antimicrobial agents.

(S)-1-(6-Ethoxy-2-(methylthio)pyrimidin-4-yl)pyrrolidin-3-ol structure

1354018-60-2 structure

Product Name:(S)-1-(6-Ethoxy-2-(methylthio)pyrimidin-4-yl)pyrrolidin-3-ol

CAS No:1354018-60-2

MF:C₁₁H₁₇N₃O₂S

MW:255.336580991745

CID:2091675

PubChem ID:66569992

Update Time:2025-06-07

(S)-1-(6-Ethoxy-2-(methylthio)pyrimidin-4-yl)pyrrolidin-3-ol Chemical and Physical Properties

Names and Identifiers

- (S)-1-(6-Ethoxy-2-(methylthio)pyrimidin-4-yl)pyrrolidin-3-ol
- AKOS024463475
- (S)-1-(6-Ethoxy-2-methylsulfanyl-pyrimidin-4-yl)-pyrrolidin-3-ol
- G69972
- (3S)-1-(6-ethoxy-2-methylsulfanylpyrimidin-4-yl)pyrrolidin-3-ol
- DB-247718
- 1354018-60-2
- MDL： MFCD21098732
- Inchi： 1S/C11H17N3O2S/c1-3-16-10-6-9(12-11(13-10)17-2)14-5-4-8(15)7-14/h6,8,15H,3-5,7H2,1-2H3/t8-/m0/s1
- InChI Key： AHLKGYNZBNEUTI-QMMMGPOBSA-N
- SMILES： S(C)C1=NC(=CC(=N1)N1CC[C@@H](C1)O)OCC

Computed Properties

Exact Mass: 255.10414797g/mol
Monoisotopic Mass: 255.10414797g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 17
Rotatable Bond Count: 4
Complexity: 245
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 1
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.7
Topological Polar Surface Area: 83.8Å²

(S)-1-(6-Ethoxy-2-(methylthio)pyrimidin-4-yl)pyrrolidin-3-ol Pricemore >>

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Chemenu	CM166121-1g	(S)-1-(6-Ethoxy-2-(methylthio)pyrimidin-4-yl)pyrrolidin-3-ol	1354018-60-2	95%	1g	$583	2021-08-05
Alichem	A089004166-1g	(S)-1-(6-Ethoxy-2-(methylthio)pyrimidin-4-yl)pyrrolidin-3-ol	1354018-60-2	95%	1g	$542.16	2022-04-03
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